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For Researchers, Scientists, and Drug Development Professionals

Introduction

Flucetosulfuron is a post-emergence sulfonylurea herbicide used for the control of a wide
range of broadleaf weeds and sedges in crops such as rice and cereals.[1] Its efficacy is
attributed to the inhibition of the acetolactate synthase (ALS) enzyme, a critical component in
the biosynthetic pathway of branched-chain amino acids in plants.[2][3] This technical guide
provides an in-depth overview of the chemical and physical properties of Flucetosulfuron,
complete with detailed experimental protocols and visual representations of its mode of action
and analytical workflows.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Flucetosulfuron are summarized in
the table below. These properties are crucial for understanding its environmental fate, behavior,
and formulation development.
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Property Value Source

[1-[3-[(4,6-dimethoxypyrimidin-

2-yl)carbamoylsulfamoyl]-2-
IUPAC Name o [4]
pyridinyl]-2-fluoropropyl] 2-

methoxyacetate
CAS Number 412928-75-7 [4]
Molecular Formula C18H22FN508S
Molecular Weight 487.46 g/mol
Physical State White solid
Melting Point 178-182 °C
Water Solubility 114.0 mg/L (at 20 °C, pH 7)
Vapor Pressure <1.86 x 107> Pa

Octanol-Water Partition
o 1.05 (at pH 7, 20 °C)
Coefficient (log P)

Dissociation Constant (pKa) 3.5 (at 20 °C)

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical
properties of Flucetosulfuron, based on internationally recognized OECD guidelines.

Melting Point Determination (OECD Guideline 102)

The melting point is determined using the capillary tube method with a heated metal block
apparatus.

Procedure:

o Asmall, finely powdered sample of Flucetosulfuron is introduced into a glass capillary tube,
which is then sealed at one end.

o The capillary tube is placed in a heating block equipped with a calibrated thermometer.
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e The temperature of the block is raised at a slow, controlled rate (approximately 1-2°C per
minute) near the expected melting point.

e The temperatures at which the substance begins to melt and at which it is completely molten
are recorded as the melting range.

Water Solubility Determination (OECD Guideline 105)

The flask method is suitable for determining the water solubility of Flucetosulfuron.

Procedure:

An excess amount of Flucetosulfuron is added to a flask containing purified water.

o The flask is agitated at a constant temperature (e.g., 20°C) for a sufficient period to reach
equilibrium.

e The solution is then centrifuged or filtered to remove undissolved particles.

e The concentration of Flucetosulfuron in the clear aqueous phase is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure Determination (OECD Guideline 104)

The vapor pressure of Flucetosulfuron can be determined using the gas saturation method.

Procedure:

A stream of inert gas (e.g., nitrogen) is passed at a known flow rate through or over a sample
of Flucetosulfuron maintained at a constant temperature.

The gas becomes saturated with the vapor of the substance.

The vapor is then trapped from the gas stream using a suitable sorbent or a cold trap.

The amount of trapped Flucetosulfuron is quantified by a sensitive analytical technique,
such as Gas Chromatography-Mass Spectrometry (GC-MS).
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e The vapor pressure is calculated from the amount of substance transported and the volume
of gas passed.

Partition Coefficient (n-octanol/water) Determination
(OECD Guideline 107)

The shake flask method is used to determine the octanol-water partition coefficient (log P).
Procedure:

o A known amount of Flucetosulfuron is dissolved in a mixture of n-octanol and water in a
separatory funnel.

e The funnel is shaken vigorously to ensure thorough mixing and partitioning of the substance
between the two phases.

e The mixture is then allowed to stand until the two phases have completely separated.

e The concentration of Flucetosulfuron in both the n-octanol and water phases is determined
by a suitable analytical method like HPLC.

e The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the aqueous phase. The logarithm of P is reported as log P.

Visualizations
Mode of Action: Inhibition of Acetolactate Synthase
(ALS)

Flucetosulfuron, like other sulfonylurea herbicides, functions by inhibiting the acetolactate
synthase (ALS) enzyme. This enzyme is crucial for the biosynthesis of the branched-chain
amino acids valine, leucine, and isoleucine in plants. The inhibition of ALS leads to a deficiency
in these essential amino acids, ultimately causing cessation of plant cell division and growth.
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Caption: Flucetosulfuron inhibits the ALS enzyme, blocking amino acid synthesis.

Experimental Workflow: Herbicide Efficacy Bioassay

A typical workflow for assessing the herbicidal efficacy of Flucetosulfuron involves a whole-
plant bioassay conducted under controlled greenhouse conditions. This allows for the
determination of the dose-response relationship and the overall effectiveness of the herbicide

on target weed species.
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Caption: Workflow for assessing the herbicidal efficacy of Flucetosulfuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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